2,4-Diamino-5-(2'-ethyl-4',5'-dimethoxybenzyl)pyrimidine

• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 5-[(2-ethyl-4,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• InChI: InChI=1S/C15H20N4O2/c1-4-9-6-12(20-2)13(21-3)7-10(9)5-11-8-18-15(17)19-14(11)16/h6-8H,4-5H2,1-3H3,(H4,16,17,18,19)
• InChI Key: VGDDISWEMMUAON-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1CC2=CN=C(N=C2N)N)OC)OC

Description

2,4-Diamino-5-(2'-ethyl-4',5'-dimethoxybenzyl)pyrimidine is a useful research compound. Its molecular formula is C15H20N4O2 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,4-Diamino-5-(2'-ethyl-4',5'-dimethoxybenzyl)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-Diamino-5-(2'-ethyl-4',5'-dimethoxybenzyl)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Ethyl-4,5-dimethoxybenzoic acid is esterified in methanol containing hydrochloric acid. The methyl ester is converted consecutively to methyl-α-(2-ethyl-4,5-dimethoxyacetophenone) sulphone, methyl-β-hydroxy-β-(2-ethyl-4,5-dimethoxyphenyl)ethyl sulphone, and β-anilino-α -(2-ethyl-4,5-dimethoxybenzyl) acrylonitrile according to Example 107. Following the procedure of Example 121 the β-anilino-α-(2-ethyl-4,5-dimethoxybenzyl) acrylonitrile is allowed to react with guanidine to give 2,4-diamino-5-(2'-ethyl-4',5'-dimethoxybenzyl)pyrimidine, m.p. 206°-207° C. after recrystallization from 60% to ethanol.